Cas no 89179-95-3 (1,2,4-Triazine-3,5(2H,4H)-dione,2-acetyldihydro-)

• Product Name: 1,2,4-Triazine-3,5(2H,4H)-dione,2-acetyldihydro-
• CAS No: 89179-95-3
• MF: C₅H₇N₃O₃
• MW: 157.127380609512
• CID: 711235
• Update Time: 2024-11-26

1,2,4-Triazine-3,5(2H,4H)-dione,2-acetyldihydro- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione,2-acetyldihydro-
• as-Triazine-3,5(2H,4H)-dione, 2-acetyldihydro- (7CI)

• Inchi： 1S/C5H7N3O3/c1-3(9)8-5(11)7-4(10)2-6-8/h6H,2H2,1H3,(H,7,10,11)
• InChI Key： QLLOXVMOOFAFRM-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)NCC(=O)NC1=O

Computed Properties

• Exact Mass: 157.049
• Monoisotopic Mass: 157.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5A^2